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Compound of Interest

Compound Name: (E)-FeCp-oxindole
Cat. No.: B560279
Get Quote

Researchers and drug development professionals handling (E)-FeCp-oxindole, a selective
inhibitor of VEGFR2, must adhere to stringent disposal protocols to ensure laboratory safety
and environmental protection.[1] This guide provides essential, step-by-step instructions for the
proper disposal of (E)-FeCp-oxindole, grounded in safety data for analogous compounds and
general best practices for hazardous chemical waste management.

Chemical and Safety Data Summary

While a specific Safety Data Sheet (SDS) for (E)-FeCp-oxindole is not readily available, data
for its geometric isomer, (Z)-FeCp-oxindole, provides critical safety information. It is prudent to
handle the (E)-isomer with the same precautions. The compound is classified as harmful if
swallowed and very toxic to aquatic life with long-lasting effects.[2]
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Property Value Reference
CAS Number 884338-18-5 [11[3]
Molecular Formula C19H15FeNO [1][3]
Molecular Weight 329.17 [1114]
Solubility <1.65mg/ml in DMSO [3114]
Storage Store at -20°C [4]

Harmful if swallowed. Very
Hazard Statements toxic to aquatic life with long [2]

lasting effects.

Wash skin thoroughly after

handling. Do not eat, drink or
Precautionary Statements smoke when using this [2]

product. Avoid release to the

environment.

Experimental Protocol: Waste Disposal Procedure

The following protocol outlines the necessary steps for the safe disposal of (E)-FeCp-oxindole
waste, including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including safety goggles with side-shields, a lab coat, and
chemical-resistant gloves.

2. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired (E)-FeCp-oxindole powder in its original container or a clearly
labeled, sealed waste container.
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o Contaminated consumables such as pipette tips, weigh boats, and gloves should be
collected in a dedicated, sealed plastic bag or container labeled as "Hazardous Chemical
Waste: (E)-FeCp-oxindole."

e Liquid Waste:

o Collect solutions containing (E)-FeCp-oxindole in a dedicated, leak-proof, and clearly
labeled hazardous waste container.

o Do not mix with other solvent waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Avoid drain disposal. The high aquatic toxicity necessitates prevention of release into the
environment.[2]

3. Decontamination of Labware:

e Reusable labware (e.g., glassware) should be decontaminated by rinsing with a suitable
solvent (such as the one used to dissolve the compound, e.g., DMSO), and the rinsate
collected as hazardous liquid waste.

e Following the initial rinse, wash the labware with soap and water.

4. Storage of Waste:

o Store waste containers in a designated, secure area away from incompatible materials.
e Ensure containers are tightly sealed to prevent leaks or spills.

5. Final Disposal:

o All waste contaminated with (E)-FeCp-oxindole must be disposed of through an approved
waste disposal plant.[2]

o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste. Do not attempt to dispose of this chemical through regular trash or sewer systems.

Disposal Workflow
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The following diagram illustrates the logical flow for the proper disposal of (E)-FeCp-oxindole.
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Caption: Workflow for the safe disposal of (E)-FeCp-oxindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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